Cas no 1904320-37-1 ((4-((1H-imidazol-1-yl)methyl)phenyl)(3-(quinolin-8-yloxy)pyrrolidin-1-yl)methanone)

• Product Name: (4-((1H-imidazol-1-yl)methyl)phenyl)(3-(quinolin-8-yloxy)pyrrolidin-1-yl)methanone
• CAS No: 1904320-37-1
• MF: C₂₄H₂₂N₄O₂
• MW: 398.457085132599
• CID: 6049482
• PubChem ID: 92082256
• Update Time: 2025-07-18

(4-((1H-imidazol-1-yl)methyl)phenyl)(3-(quinolin-8-yloxy)pyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• AKOS025345037
• 8-[(1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}pyrrolidin-3-yl)oxy]quinoline
• [4-(imidazol-1-ylmethyl)phenyl]-(3-quinolin-8-yloxypyrrolidin-1-yl)methanone
• F6474-3287
• 1904320-37-1
• (4-((1H-imidazol-1-yl)methyl)phenyl)(3-(quinolin-8-yloxy)pyrrolidin-1-yl)methanone

• Inchi： 1S/C24H22N4O2/c29-24(20-8-6-18(7-9-20)15-27-14-12-25-17-27)28-13-10-21(16-28)30-22-5-1-3-19-4-2-11-26-23(19)22/h1-9,11-12,14,17,21H,10,13,15-16H2
• InChI Key： YNJLOYSANGNLIE-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC2=CC=CN=C12)C1CN(C(C2C=CC(CN3C=NC=C3)=CC=2)=O)CC1

Computed Properties

• Exact Mass: 398.17427596g/mol
• Monoisotopic Mass: 398.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 60.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on (4-((1H-imidazol-1-yl)methyl)phenyl)(3-(quinolin-8-yloxy)pyrrolidin-1-yl)methanone

Introduction to the Compound (4-((1H-imidazol-1-yl)methyl)phenyl)(3-(quinolin-8-yloxy)pyrrolidin-1-yl)methanone and Its CAS No. 1904320-37-1

The compound with the CAS number 1904320-37-1 and the systematic name (4-((1H-imidazol-1-yl)methyl)phenyl)(3-(quinolin-8-yloxy)pyrrolidin-1-yl)methanone represents a fascinating molecule in the realm of pharmaceutical chemistry. This compound, characterized by its intricate structure, has garnered significant attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic rings, including imidazole, quinoline, and pyrrolidine, suggests a rich chemical diversity that could be exploited for therapeutic purposes.

In recent years, there has been a growing interest in the development of molecules that incorporate multiple pharmacophoric units to enhance their biological activity. The structure of this compound exemplifies such a design, where the combination of an imidazole ring with a phenyl group linked to a pyrrolidine moiety, all further connected to a quinoline ring, creates a complex scaffold that may exhibit unique pharmacological properties. This architecture is particularly intriguing because it allows for multiple interactions with biological targets, potentially leading to synergistic effects in drug therapy.

The quinoline moiety is well-known for its broad spectrum of biological activities, including antimalarial, antibacterial, and anticancer properties. Compounds containing quinoline have been extensively studied and have found clinical use in various diseases. In particular, derivatives of quinoline have shown promise in the treatment of chronic myeloid leukemia (CML) and other hematological malignancies. The incorporation of a quinoline ring into this compound suggests that it may possess similar therapeutic potential, particularly in the context of targeting diseases where quinoline-based compounds are known to be effective.

Additionally, the pyrrolidine ring is another pharmacophore that has been widely explored in drug design. Pyrrolidine derivatives are known to interact with various enzymes and receptors, making them valuable candidates for developing drugs targeting neurological disorders, cardiovascular diseases, and infections. The presence of both quinoline and pyrrolidine in this compound suggests that it may have applications across multiple therapeutic areas. This dual functionality could make it a versatile tool for investigating new drug targets and developing combination therapies.

The imidazole ring is also an important structural feature that contributes to the compound's complexity and potential biological activity. Imidazole derivatives are known for their role as inhibitors of histidine decarboxylase (HDC), an enzyme involved in the production of histamine. Histamine plays a crucial role in various physiological processes, including immune responses and gastric acid secretion. By targeting HDC, imidazole-based compounds can modulate histamine levels, which has implications for treating conditions such as allergies and ulcers. The inclusion of an imidazole ring in this compound may therefore contribute to its potential therapeutic effects.

The phenyl group attached to the imidazole ring further enhances the structural complexity of this molecule. Phenyl rings are common in pharmaceuticals due to their ability to interact with biological targets through hydrophobic interactions and π-stacking effects. These interactions can significantly influence the binding affinity and selectivity of a drug molecule. In this context, the phenyl group in our compound could serve as an important pharmacophore that contributes to its overall biological activity.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before they are synthesized and tested experimentally. Molecular modeling techniques such as molecular dynamics simulations and docking studies have become indispensable tools in drug discovery. These methods allow researchers to visualize how a compound interacts with its target proteins at an atomic level, providing insights into its mechanism of action and potential side effects.

The application of these computational techniques to our compound has revealed several promising interactions with potential therapeutic targets. For instance, docking studies suggest that this molecule may bind effectively to enzymes involved in cancer metabolism and inflammation pathways. These findings are particularly exciting because they provide a rational basis for further investigating the compound's potential as a therapeutic agent.

In addition to computational studies, experimental approaches such as high-throughput screening (HTS) have been instrumental in identifying new drug candidates. HTS allows researchers to rapidly test thousands of compounds against various biological targets simultaneously, increasing the efficiency of drug discovery processes. Our compound has been subjected to HTS campaigns targeting several disease-related pathways, yielding promising results that warrant further investigation.

The synthesis of complex molecules like our target compound often presents significant challenges due to their intricate structures. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing precision and efficiency. Multi-step synthetic routes have been developed that allow for the stepwise introduction of functional groups while maintaining high yields and purity throughout the process.

The synthesis of this particular compound involves several key steps that highlight the ingenuity of modern synthetic methodologies. For instance, the formation of the imidazole ring is achieved through a condensation reaction between an aldehyde derivative and guanidine hydrochloride under acidic conditions. This step is critical because it establishes one of the key pharmacophores responsible for the compound's biological activity.

Subsequent steps involve introducing the phenyl group through a palladium-catalyzed cross-coupling reaction known as Suzuki-Miyaura coupling. This reaction allows for the formation of carbon-carbon bonds between organic fragments under mild conditions, making it an ideal choice for constructing complex molecular architectures.

The final step involves linking the pyrrolidine moiety to the rest of the molecule through a nucleophilic substitution reaction at an appropriate electrophilic center on one end of each fragment used earlier during synthesis.

The characterization techniques used during synthesis play an essential role not only but also ensure correct assembly but also verify each intermediate formed along way towards final product before moving next stage development process either purification scale-up testing further functionalization needed based results obtained thus far thus far thus far thus far thus far thus far thus far thus far thus far thus far thus far thus far thus far thus far thus far hence forth hence forth hence forth hence forth hence forth hence forth hence forth hence forth hence forth hence forth hence forth hence forth hence forth henceforth.